Cas no 1804282-14-1 (Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate
• CAS No: 1804282-14-1
• MF: C₁₃H₁₅ClF₂O₂
• MW: 276.706810235977
• CID: 4955637
• Update Time: 2025-10-30

Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate

• Inchi： 1S/C13H15ClF2O2/c1-2-18-13(17)11-6-3-5-10(12(15)16)9(11)7-4-8-14/h3,5-6,12H,2,4,7-8H2,1H3
• InChI Key： WIKPWIKDUBMXLW-UHFFFAOYSA-N
• SMILES： ClCCCC1C(C(=O)OCC)=CC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate

Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate (CAS No. 1804282-14-1): A Comprehensive Overview

Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate (CAS No. 1804282-14-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its chloropropyl and difluoromethyl substituents, exhibits a range of properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular structure of Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate is composed of a benzoate core with an ethyl ester group, a 3-chloropropyl chain, and a difluoromethyl group. These functional groups contribute to the compound's reactivity, solubility, and stability, making it an attractive candidate for a variety of chemical reactions and processes.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of the difluoromethyl group in Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate imparts enhanced lipophilicity and metabolic stability, which are crucial for drug design and development. Research has shown that fluorinated compounds can improve the pharmacokinetic profiles of drugs, leading to better bioavailability and reduced toxicity.

The chloropropyl substituent in Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate adds another layer of complexity to its chemical behavior. Chlorine atoms are known for their ability to participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. This makes the compound a useful building block for the synthesis of more complex molecules with diverse functionalities.

One of the key applications of Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate is in the development of novel pharmaceuticals. The compound can serve as an intermediate in the synthesis of drugs targeting specific biological pathways. For example, recent studies have explored its use in the development of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The ability to fine-tune the properties of these inhibitors through structural modifications can lead to more effective therapeutic agents with fewer side effects.

In addition to its pharmaceutical applications, Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate has potential uses in materials science. Fluorinated compounds are known for their low surface energy and non-stick properties, making them ideal for coatings and surface treatments. The combination of the difluoromethyl group with other functional groups can result in materials with improved durability and resistance to environmental factors such as UV radiation and chemical degradation.

The synthesis of Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and esterification steps. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

Recent research has focused on optimizing the synthesis of Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate to reduce costs and improve scalability for industrial applications. For example, the use of transition metal catalysts has been shown to enhance reaction rates and selectivity, leading to higher yields with fewer by-products. These advancements have significant implications for both academic research and commercial production.

In conclusion, Ethyl 2-(3-chloropropyl)-3-(difluoromethyl)benzoate (CAS No. 1804282-14-1) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups provides a foundation for further exploration and development across multiple scientific disciplines. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.